N-[3-(benzylcarbamoyl)phenyl]-2-methylfuran-3-carboxamide

• IUPAC Name: N-[3-(benzylcarbamoyl)phenyl]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C20H18N2O3/c1-14-18(10-11-25-14)20(24)22-17-9-5-8-16(12-17)19(23)21-13-15-6-3-2-4-7-15/h2-12H,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key: RGXVJYMTCBEWOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=CC=CC(=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

N-[3-(benzylcarbamoyl)phenyl]-2-methylfuran-3-carboxamide is an organic compound with a complex structure that includes a benzylcarbamoyl group attached to a phenyl ring, which is further connected to a methylfuran carboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(benzylcarbamoyl)phenyl]-2-methylfuran-3-carboxamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common route involves the reaction of 3-aminobenzoic acid with benzyl isocyanate to form the benzylcarbamoyl intermediate. This intermediate is then reacted with 2-methylfuran-3-carboxylic acid chloride under appropriate conditions to yield the final product. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as triethylamine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-[3-(benzylcarbamoyl)phenyl]-2-methylfuran-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for chlorination.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

N-[3-(benzylcarbamoyl)phenyl]-2-methylfuran-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[3-(benzylcarbamoyl)phenyl]-2-methylfuran-3-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-(Benzylcarbamoyl)phenyl)nicotinamide
• N-(3-(Benzylcarbamoyl)phenyl)-3-methyl-1-benzofuran-2-carboxamide

Uniqueness

N-[3-(benzylcarbamoyl)phenyl]-2-methylfuran-3-carboxamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a benzylcarbamoyl group with a methylfuran carboxamide moiety sets it apart from similar compounds, potentially leading to unique applications and effects.